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Dietary Fisetin Content and Estimated Intake
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Compound Focus: Fisetin

CAS No.: 528-48-3

Cat. No.: S528021

The table below summarizes the average fisetin content found in various fruits and vegetables, along with

the only population intake estimate identified in the literature.

Food Source Fisetin Content (pgl/g) [1] Estimated Daily Intake (from a Japanese study) [1]

Strawberry 160

Apple 26.9

Persimmon 10.6 Average Intake: 0.4 mg per day [1]
Onion 4.8

Grape 3.9

Cucumber 0.1

Tomato 0.1

It is important to note that these concentrations are relatively low, and achieving the high doses used in pre-
clinical senolytic studies through diet alone is not feasible [2]. This underpins the research into therapeutic

supplementation.
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Key Experimental Protocols & Pharmacological Dosing

For laboratory research, particularly in animal models, specific dosing protocols have been established to
evaluate fisetin's senotherapeutic effects. The methodology below has been used in multiple peer-reviewed

studies [3] [2].

1. Primary Intermittent (Pulse) Dosing Protocol: This is a widely cited protocol for investigating fisetin's

senolytic activity.

e Experimental Model: Old mice (e.g., 27-month-old C57BL/6N) [3] [2].

e Dosage: 100 mg/kg/day of fisetin [3].

e Vehicle: 10% EtOH, 30% PEG400, and 60% Phosal 50 PG [3] [2].

¢ Dosing Regimen: Administered via daily oral gavage on an intermittent schedule of 1 week on — 2
weeks off -~ 1 week on [3] [2].

¢ Endpoint Measurement: Animals are typically sacrificed 1-2 weeks after the final dose to assess
biomarkers like vascular function, senescent cell burden, and physical performance [3].

2. Alternative Intermittent Dosing: Other studies have utilized a monthly or quarterly "pulse" approach,

which is also commonly referenced in pre-clinical and clinical trial design [4].

¢ Monthly Protocol: 500-1000 mg daily for 2-3 consecutive days per month [4].
e Quarterly Protocol: 1000-2000 mg daily for 3-5 consecutive days every three months [4].

Fisetin's Signaling Pathways

Fisetin exerts its multi-targeted biological effects through a diverse array of molecular pathways. The

diagram below synthesizes these key mechanisms as described in the literature [5] [6] [7].
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Summary of fisetin's multi-targeted mechanisms of action.

Key Insights for Research and Development

¢ Human Clinical Evidence is Emerging: While pre-clinical data is robust, human trials are still in
preliminary stages. Early clinical studies have used doses such as 100 mg of fisetin daily for several
weeks, showing reductions in inflammation in colorectal cancer patients and improved outcomes in
stroke patients when added to standard care [6].

¢ Bioavailability is a Critical Factor: A significant challenge is fisetin's low oral bioavailability.
Research into formulations like combination with galactomannan fibers has shown a 25-fold
increase in bioavailability in human studies, which is a key consideration for drug development [6].

¢ Focus on Intermittent Dosing for Senolysis: The highlighted experimental protocols are crucial as
they demonstrate that intermittent, high-dose "pulse” treatments are effective for clearing senescent
cells, rather than continuous low-dose administration [3] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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